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Compound of Interest

Compound Name: i-Cholesteryl methyl ether

Cat. No.: B11966859 Get Quote

An In-Depth Technical Guide to Cholesteryl Methyl Ether and its Isomer, i-Cholesteryl Methyl
Ether

For researchers, scientists, and drug development professionals, a precise understanding of

chemical tools is paramount. This guide provides a comprehensive overview of two closely

related cholesterol derivatives: Cholesteryl methyl ether and its structural isomer, i-Cholesteryl
methyl ether. While both share the same molecular formula, their distinct structures impart

different chemical properties and applications in research. This document delineates their

chemical structures, CAS numbers, physicochemical properties, synthesis protocols, and their

roles in biological and chemical research.

Introduction to Cholesteryl Ethers
Cholesteryl ethers are derivatives of cholesterol where the 3β-hydroxyl group is modified to

form an ether linkage. This modification blocks the hydrogen-bonding capability of the hydroxyl

group and renders the molecule more chemically stable and resistant to enzymatic hydrolysis

compared to cholesteryl esters. Consequently, these compounds, particularly their radiolabeled

versions, serve as valuable non-metabolizable tracers in studies of lipoprotein metabolism and

lipid transport.

A critical distinction exists between the common cholesteryl methyl ether and its rearranged

isomer, i-cholesteryl methyl ether. The "i-" prefix denotes an internal rearrangement of the

steroid backbone, resulting in a cyclopropane ring formation between C-3 and C-5. This

structural alteration significantly impacts the molecule's three-dimensional shape and reactivity.
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Cholesteryl methyl ether
Chemical Structure and CAS Number

Cholesteryl methyl ether, also known as 3β-methoxycholest-5-ene, is the direct methyl ether of

cholesterol.[1]

Chemical Formula: C₂₈H₄₈O

CAS Number: 1174-92-1[1][2]

Physicochemical Properties

Cholesteryl methyl ether is a white to off-white solid at room temperature.[1] It is largely

insoluble in water but soluble in organic solvents like chloroform and ethanol.[1] A summary of

its key quantitative properties is presented in the table below.

Property Value

Molecular Weight 400.68 g/mol [1]

Monoisotopic Mass 400.370516150 Da[2]

XLogP3 9.1[2]

Physical Description White to off-white solid[1]

Solubility
Insoluble in water; Soluble in chloroform,

ethanol[1]

Experimental Protocols

Synthesis of Cholesteryl methyl ether via Diazomethane Methylation

This protocol is based on a general method for the methylation of alcohols using diazomethane

with fluoboric acid as a catalyst. This procedure was reported to yield 95% of cholesteryl methyl

ether from cholesterol.

Materials:
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Cholesterol

Anhydrous diethyl ether

Methylene chloride

Concentrated fluoboric acid (HBF₄)

Diazomethane solution

Saturated aqueous sodium bicarbonate

Anhydrous sodium sulfate

Acetone

Methanol

Procedure:

Catalyst Preparation: A stock solution of the fluoboric acid catalyst is prepared by cooling 19

ml of anhydrous diethyl ether in a 25-ml volumetric flask to 0°C. To this, 0.133 ml of

concentrated fluoboric acid is added, and the volume is made up to 25 ml with methylene

chloride.

Reaction Setup: In a reaction flask, dissolve cholesterol in methylene chloride.

Methylation: To the cholesterol solution, add the diazomethane solution dropwise. The

reaction progress can be monitored by the persistence of the yellow color of diazomethane.

Catalyst Addition: A drop of the fluoboric acid catalyst stock solution is added to the reaction

mixture. The disappearance of the yellow color indicates the consumption of diazomethane.

Continue adding diazomethane until the yellow color persists.

Work-up: After the reaction is complete (typically after about 1 hour), filter the mixture to

remove any polymethylene byproduct. The filtrate is then washed sequentially with saturated

aqueous sodium bicarbonate and water.
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Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure. The resulting crude product can be recrystallized from

acetone and methanol to yield pure cholesteryl methyl ether.

Applications in Research

Cholesteryl methyl ether is frequently utilized in biochemical and biophysical research to

investigate lipid-lipid and lipid-protein interactions within biological membranes.[1] Its resistance

to enzymatic cleavage makes it an excellent tool for tracing the fate of cholesterol in various

biological systems without the complication of metabolic breakdown.[3] Radiolabeled versions

are particularly useful for tracking lipoprotein particle uptake and distribution in both in vitro and

in vivo models.[3] Some studies have also suggested potential antiviral activity at high

concentrations.[1]

i-Cholesteryl methyl ether
Chemical Structure and CAS Number

i-Cholesteryl methyl ether, systematically named 6β-methoxy-3α,5α-cyclocholestane, is a

structural isomer of cholesteryl methyl ether featuring a cyclopropane ring in the A and B rings

of the steroid nucleus.[4]

Chemical Formula: C₂₈H₄₈O

CAS Number: 2867-93-8[5][6]

Physicochemical Properties

Similar to its isomer, i-cholesteryl methyl ether is a solid at room temperature and is expected

to have similar solubility in organic solvents. Key physicochemical properties are summarized

in the table below.
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Property Value

Molecular Weight 400.68 g/mol [4]

Monoisotopic Mass 400.370516150 Da[5]

XLogP3 9.4[5]

Storage Temperature -20°C[6]

Experimental Protocols

Synthesis of Isotopically Labeled Cholesterol from i-Cholesteryl methyl ether

i-Cholesteryl methyl ether serves as a key precursor for the synthesis of isotopically labeled

cholesterol. The following is a general protocol for the acid-catalyzed hydrolysis of i-
cholesteryl methyl ether to yield cholesterol.

Materials:

i-Cholesteryl methyl ether

1,4-Dioxane

Isotopically enriched water (H₂¹⁷O or H₂¹⁸O)

Trifluoromethanesulfonic acid (TfOH)

Procedure:

Reaction Setup: Dissolve i-cholesteryl methyl ether in 1,4-dioxane.

Hydrolysis: Add the isotopically enriched water to the solution, followed by the

trifluoromethanesulfonic acid catalyst. The reaction is typically carried out at room

temperature.

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC) to observe the conversion of the starting material to cholesterol.
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Work-up and Purification: Once the reaction is complete, the mixture is worked up by

quenching the acid and extracting the product. The crude cholesterol is then purified,

typically by column chromatography, to yield the isotopically labeled product.

Applications in Research

The primary application of i-cholesteryl methyl ether in research is as a synthetic

intermediate for the preparation of cholesterol and its derivatives.[7] Its utility in the synthesis of

isotopically labeled cholesterol is particularly valuable for studies involving mass spectrometry-

based metabolic tracing and for biophysical studies using techniques like solid-state NMR to

probe cholesterol's interactions in membranes. It is also described as a biochemical reagent

that can be used as a biomaterial for life science research and as a sulfonylation reagent in

organic synthesis.[6]

Structural Relationship Diagram
The following diagram illustrates the chemical structures of cholesterol, cholesteryl methyl

ether, and i-cholesteryl methyl ether, highlighting their structural differences.
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Caption: Chemical structures and relationship of Cholesterol, Cholesteryl methyl ether, and i-
Cholesteryl methyl ether.

Conclusion
Cholesteryl methyl ether and i-cholesteryl methyl ether, while isomeric, are distinct chemical

entities with different applications in scientific research. Cholesteryl methyl ether is a valuable
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tool for studying lipid metabolism and membrane dynamics due to its stability. In contrast, i-
cholesteryl methyl ether is primarily used as a synthetic precursor for labeled cholesterol,

enabling detailed investigations of cholesterol's biological roles. A clear understanding of their

respective structures and properties is essential for their proper application in experimental

design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b11966859?utm_src=pdf-body
https://www.benchchem.com/product/b11966859?utm_src=pdf-body
https://www.benchchem.com/product/b11966859?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/1174-92-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-methyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-methyl-ether
https://pmc.ncbi.nlm.nih.gov/articles/PMC5697731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5697731/
https://www.scbt.com/p/i-cholesteryl-methyl-ether-2867-93-8
https://pubchem.ncbi.nlm.nih.gov/compound/102344
https://pubchem.ncbi.nlm.nih.gov/compound/102344
https://immunomart.com/product/i-cholesteryl-methyl-ether/
https://www.researchgate.net/figure/Scheme-1-Acid-catalyzed-reaction-of-i-cholesteryl-methyl-ether-1-with-water-to-form_fig6_289122368
https://www.benchchem.com/product/b11966859#i-cholesteryl-methyl-ether-chemical-structure-and-cas-number
https://www.benchchem.com/product/b11966859#i-cholesteryl-methyl-ether-chemical-structure-and-cas-number
https://www.benchchem.com/product/b11966859#i-cholesteryl-methyl-ether-chemical-structure-and-cas-number
https://www.benchchem.com/product/b11966859#i-cholesteryl-methyl-ether-chemical-structure-and-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11966859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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